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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596066 Get Quote

Introduction

These application notes provide detailed protocols for the use of Enhydrin and Chlorohydrins

as reference standards in analytical chemistry. It is important to note that "Enhydrin
chlorohydrin" is not a recognized chemical entity. This document addresses protocols for

"Enhydrin," a sesquiterpene lactone, and "Chlorohydrins," represented here by ethylene

chlorohydrin, as distinct reference standards. These compounds are relevant in the quality

control of natural health products and in toxicological and environmental monitoring,

respectively.

Part 1: Enhydrin as a Reference Standard
Enhydrin is a major bioactive sesquiterpene lactone found in the leaves of the yacon plant

(Smallanthus sonchifolius). It is utilized as a marker compound for the quality control and

standardization of yacon leaf extracts, which are investigated for their anti-diabetic properties.

[1][2][3]

1.1. Physicochemical Properties of Enhydrin
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Property Value

Molecular Formula C23H28O10

Molecular Weight 464.5 g/mol [4]

Appearance Crystalline solid

IUPAC Name

methyl (1S,2R,4R,7E,9S,10S,11R)-9-acetyloxy-

10-[(2R,3R)-2,3-dimethyloxirane-2-carbonyl]oxy-

4-methyl-12-methylidene-13-oxo-3,14-

dioxatricyclo[9.3.0.02,4]tetradec-7-ene-8-

carboxylate[4]

1.2. Applications

Quality Control of Yacon Leaf Extracts: Enhydrin is used as a primary marker for the

standardization of yacon leaf extracts in herbal medicine preparations.[1][2][3]

Pharmacological Research: As a purified standard, enhydrin is used to investigate the

bioactivity of yacon, particularly its potential in lowering blood sugar levels.[2]

Method Validation: Enhydrin serves as a reference standard for the development and

validation of analytical methods such as HPLC and TLC.[1][5]

1.3. Experimental Protocols

1.3.1. Quantification of Enhydrin in Yacon Leaf Extract by HPLC-UV

This protocol describes a validated High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV) method for the simultaneous quantification of Enhydrin and Uvedalin in

ethanolic extracts of yacon leaves.[1][2]

Workflow for HPLC Analysis of Enhydrin
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Caption: Workflow for the quantification of Enhydrin by HPLC-UV.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

C18 analytical column (e.g., 250 x 4.6 mm, 5 µm).[1]

Reagents:

Enhydrin reference standard.

Acetonitrile (HPLC grade).

Water (HPLC grade).

Methanol (HPLC grade).

Chromatographic Conditions:

Mobile Phase: A mixture of 60% water and 40% acetonitrile.[1]

Flow Rate: 1.0 mL/min.[1]

Detection Wavelength: 210 nm.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15596066?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/36838901/
https://pubmed.ncbi.nlm.nih.gov/36838901/
https://pubmed.ncbi.nlm.nih.gov/36838901/
https://pubmed.ncbi.nlm.nih.gov/36838901/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column Temperature: Ambient.

Injection Volume: 20 µL.

Procedure:

Standard Solution Preparation: Prepare a stock solution of Enhydrin reference standard in

methanol. From the stock solution, prepare a series of calibration standards by serial

dilution.

Sample Preparation: Dilute the yacon leaf ethanolic extract with the mobile phase and

filter through a 0.45 µm syringe filter before injection.

Analysis: Inject the prepared standards and samples into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area of the Enhydrin

standards against their concentration. Determine the concentration of Enhydrin in the

sample by interpolating its peak area on the calibration curve.

Validation Parameters for the HPLC Method

Parameter Result

Linearity (R²) > 0.9999[1]

Limit of Detection (LOD) 0.52 µg/mL[1]

Limit of Quantification (LOQ) 1.57 µg/mL[1]

Accuracy (Recovery %) 101.46%[1]

Precision (%RSD) 0.30%[1]

1.3.2. Analysis of Enhydrin in Yacon Leaf Extract by TLC-Densitometry

This protocol outlines a validated Thin-Layer Chromatography (TLC)-Densitometry method for

the determination of enhydrin.[5]

Instrumentation:
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TLC plates (silica gel GF254).

TLC scanner (densitometer).

Reagents:

Enhydrin reference standard.

Chloroform.

Hexane.

Chromatographic Conditions:

Stationary Phase: TLC plates of silica gel GF254.[5]

Mobile Phase: Chloroform:Hexane (10:1 v/v).[5]

Detection Wavelength: 210 nm.[5]

Procedure:

Spot the Enhydrin standard solutions and sample extracts onto the TLC plate.

Develop the plate in a chromatographic tank saturated with the mobile phase.

After development, air dry the plate.

Scan the plate using a densitometer at 210 nm.

Quantify the enhydrin content by comparing the peak areas of the sample with those of

the standards.

Validation Parameters for the TLC-Densitometry Method
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Parameter Result

Linearity (R²) 0.9998[5]

Limit of Detection (LOD) 80.57 µg/mL[5]

Limit of Quantification (LOQ) 244.1 µg/mL[5]

Accuracy (Recovery %) 97–107%[5]

Precision (%RSD) < 3%[5]

Part 2: Ethylene Chlorohydrin as a Reference
Standard
Ethylene chlorohydrin (2-chloroethanol) is a simple chlorohydrin used as a solvent and in

industrial manufacturing.[6][7] It is also a metabolite of the degradation of 1,2-dichloroethane.

[7] Due to its toxicity, its monitoring in various matrices is crucial.[7]

2.1. Physicochemical Properties of Ethylene Chlorohydrin

Property Value

Molecular Formula C2H5ClO[6]

Molecular Weight 80.51 g/mol [6]

Appearance Colorless liquid with an ether-like odor[6][7]

Boiling Point 129 °C

Density 1.201 g/mL at 25 °C

Solubility Miscible with water[7]

2.2. Applications

Environmental Monitoring: Used as a reference standard for the detection and quantification

of ethylene chlorohydrin in environmental samples.
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Toxicological Studies: Serves as a standard in analytical methods for determining exposure

to ethylene chlorohydrin or its parent compounds.

Industrial Hygiene: Employed in methods to monitor workplace air for ethylene chlorohydrin

to ensure compliance with safety regulations.

2.3. Experimental Protocol: Quantification of alpha-Chlorohydrin (a related chlorohydrin) in

Urine by GC-MS

This protocol is adapted from a method for a related chlorohydrin, alpha-chlorohydrin, and is

applicable for the determination of chlorohydrins in biological matrices.[8]

Workflow for GC-MS Analysis of Chlorohydrins

Sample Preparation GC-MS Analysis Data Analysis

Urine Sample Ethyl Acetate Extraction Derivatization (if necessary) Gas Chromatograph with
Mass Spectrometer

Injection Capillary Column Selected Ion Monitoring (SIM) Mass Spectra Acquisition Peak Identification and Integration Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus
sonchifolius Leaves Validated by the HPLC Method [pubmed.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Quantification of Enhydrin and Uvedalin in the Ethanolic Extract of Smallanthus
sonchifolius Leaves Validated by the HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]

4. Enhydrin | C23H28O10 | CID 5281441 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8953165/
https://www.benchchem.com/product/b15596066?utm_src=pdf-body-img
https://www.benchchem.com/product/b15596066?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/36838901/
https://pubmed.ncbi.nlm.nih.gov/36838901/
https://www.mdpi.com/1420-3049/28/4/1913
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959401/
https://pubchem.ncbi.nlm.nih.gov/compound/Enhydrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. journal.stifera.ac.id [journal.stifera.ac.id]

6. 2-Chloroethanol | ClCH2CH2OH | CID 34 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 2-Chloroethanol - Wikipedia [en.wikipedia.org]

8. Identification and quantitative determination of 3-chloro-2-hydroxypropylmercapturic acid
and alpha-chlorohydrin in urine of rats treated with epichlorohydrin - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes & Protocols: Utilizing Enhydrin and
Chlorohydrins as Reference Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596066#using-enhydrin-chlorohydrin-as-a-
reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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